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An In-depth Technical Guide on the Physical and Chemical Properties of

Acetylenedicarboxylic Acid Monopotassium Salt

Introduction
Acetylenedicarboxylic acid monopotassium salt, also known as potassium hydrogen

acetylenedicarboxylate, is a significant organic compound widely utilized in synthetic chemistry.

Its chemical formula is represented as KHC₄O₄ or C₄HKO₄.[1] This salt serves as a crucial

starting material for the synthesis of various derivatives of acetylenedicarboxylic acid, most

notably dimethyl acetylenedicarboxylate, a vital laboratory reagent.[1][2] Its rigid, linear

structure and the presence of functional carboxyl groups also make it a subject of interest in

the field of crystallography and coordination chemistry, where it can form unique crystal

structures with strong hydrogen bonds.[1] This guide provides a comprehensive overview of its

physical and chemical properties, experimental protocols, and applications, tailored for

researchers and professionals in chemical and pharmaceutical sciences.

Chemical Identity and Structure
The compound is the monopotassium salt of but-2-ynedioic acid. The anion, hydrogen

acetylenedicarboxylate (HC₄O₄⁻), consists of a linear carbon backbone with a central triple

bond, flanked by two carboxylate groups, one of which is protonated.[1]

Table 1: General Properties of Acetylenedicarboxylic Acid Monopotassium Salt
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Property Value Reference

IUPAC Name
Potassium 3-carboxyprop-2-

ynoate
[3]

Other Names

Monopotassium

acetylenedicarboxylate,

Potassium hydrogen

acetylenedicarboxylate, mono-

Potassium 2-butynedioate

[1][3]

CAS Number 928-04-1 [4]

Molecular Formula C₄HKO₄ [3][4]

Linear Formula HOOCC≡CCOOK

Molecular Weight 152.15 g/mol [3][5][4]

EC Number 213-169-2

Beilstein/REAXYS 3571639

Physical Properties
Acetylenedicarboxylic acid monopotassium salt is a white to off-white crystalline solid.[3][5]

Its physical characteristics are critical for its handling, storage, and application in various

chemical reactions.

Table 2: Physical Properties of Acetylenedicarboxylic Acid Monopotassium Salt

Property Value Reference

Appearance
White to almost white powder

or crystalline solid
[3][5]

Melting Point 133 °C (decomposes) [3]

Solubility
Slightly soluble in water (at 20

°C)
[3]

Storage Temperature -20°C [3]
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Chemical Properties
Stability and Reactivity
The salt is generally stable under standard conditions but exhibits incompatibility with bases,

reducing agents, and oxidizing agents.[3] The parent compound, acetylenedicarboxylic acid,

and its salts are known to undergo decarboxylation in aqueous solutions, a process that is

accelerated by increased temperature.[6] The monoprotonated anion has been noted to

decarboxylate faster than the neutral acid or the dianion.[6]

The crystal structure of the anhydrous salt is notable. While the carboxylate groups are planar,

they are twisted by about 60° relative to each other.[1] In its crystalline form, the hydrogen

acetylenedicarboxylate anions are linked into linear chains by exceptionally short and strong

hydrogen bonds.[1]

Acidity of the Parent Acid
The behavior of the monopotassium salt is best understood in the context of its parent diacid,

acetylenedicarboxylic acid. The acid is a medium-to-strong acid with two dissociation constants

in water at 25 °C.[6]

Table 3: Dissociation Constants of Acetylenedicarboxylic Acid

Dissociation Constant Value Reference

pKa₁ 0.656 [6]

pKa₂ 2.336 [6]

This acidic nature dictates the conditions under which the monopotassium salt is stable and

how it will react in various solvent systems.
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Acetylenedicarboxylic Acid
(H₂C₄O₄)

Monopotassium Salt Anion
(HC₄O₄⁻)

 - H⁺

 pKa₁ = 0.656

Dianion
(C₄O₄²⁻)

 - H⁺

 pKa₂ = 2.336

Step 1: Saponification & Elimination Step 2: Acidification & Precipitation

α,β-Dibromosuccinic Acid
+ KOH in Methanol Reflux 1h 15m Cool & Filter Mixed Salts

(KBr + K₂C₄O₄) Dissolve Salts in H₂OTransfer Add Dilute H₂SO₄ Precipitate Overnight Filter & Collect Product I

Final Product:
Monopotassium Salt
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Monopotassium Salt
+ Methanol

+ H₂SO₄ (catalyst)

Stir at RT
for 4 days

Aqueous Workup
(Decant, Wash)

Ether Extraction

Wash Ether Layer
(H₂O, NaHCO₃, H₂O)

Dry over CaCl₂

Distill Ether &
Product (Reduced Pressure)

Dimethyl
Acetylenedicarboxylate

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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